Cas no 13508-63-9 (Silane,(3-chloropropyl)ethoxydimethyl-)

• Product Name: Silane,(3-chloropropyl)ethoxydimethyl-
• CAS No: 13508-63-9
• MF: C₇H₁₇ClOSi
• MW: 180.747782468796
• MDL: MFCD09953850
• CID: 212594
• PubChem ID: 83538
• Update Time: 2025-05-26

Silane,(3-chloropropyl)ethoxydimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,(3-chloropropyl)ethoxydimethyl-
• 3-CHLOROPROPYLDIMETHYLETHOXYSILANE
• 3-chloropropyl-ethoxy-dimethylsilane
• (3-chloropropy)-dimethyl-ethoxysilane
• (3-Chloropropyl)ethoxydimethylsilane
• 3-chloropropyl(dimethyl)ethoxysilane
• Aethoxy-(3-chlor-propyl)-dimethyl-silan
• EINECS 236-837-5
• ethoxy-(3-chloro-propyl)-dimethyl-silane
• Silane,(3-chloropropyl)ethoxydimethyl
• (3-Chloropropyl)(ethoxy)dimethylsilane #
• (.GAMMA.-CHLOROPROPYL)ETHOXYDIMETHYLSILANE
• A887755
• DTXSID40159243
• 9DZ4XF983L
• NS00054641
• MFCD09953850
• 1-Dimethyl(3-chloropropyl)silyloxyethane
• .GAMMA.-CHLOROPROPYLETHOXYLDIMETHYLSILANE
• chloropropyldimethylethoxysilane
• UNII-9DZ4XF983L
• 13508-63-9
• SCHEMBL56265
• IIFBEYQLKOBDQH-UHFFFAOYSA-N
• AKOS006283762
• (3-Chloropropyl)(ethoxy)dimethylsilane
• Silane, (3-chloropropyl)ethoxydimethyl-
• DB-228584
• G63964
• GAMMA-CHLOROPROPYLETHOXYLDIMETHYLSILANE
• (GAMMA-CHLOROPROPYL)ETHOXYDIMETHYLSILANE
• DTXCID3081734

• MDL： MFCD09953850
• Inchi： 1S/C7H17ClOSi/c1-4-9-10(2,3)7-5-6-8/h4-7H2,1-3H3
• InChI Key： IIFBEYQLKOBDQH-UHFFFAOYSA-N
• SMILES： ClCCC[Si](C)(C)OCC

Computed Properties

• Exact Mass: 180.07400
• Monoisotopic Mass: 180.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.914
• Boiling Point: 167.6°Cat760mmHg
• Flash Point: 47.6°C
• Refractive Index: 1.418
• PSA: 9.23000
• LogP: 2.85690

Additional information on Silane,(3-chloropropyl)ethoxydimethyl-

Research Brief on Silane,(3-chloropropyl)ethoxydimethyl- (CAS: 13508-63-9) in Chemical and Biomedical Applications

Silane,(3-chloropropyl)ethoxydimethyl- (CAS: 13508-63-9) is a versatile organosilicon compound widely used in surface modification, drug delivery systems, and material science. Recent studies have highlighted its critical role in enhancing the biocompatibility of medical devices, improving drug encapsulation efficiency, and facilitating targeted delivery mechanisms. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, applications, and emerging trends in biomedical research.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the efficacy of Silane,(3-chloropropyl)ethoxydimethyl- in functionalizing silica nanoparticles for controlled drug release. The researchers utilized its reactive chloro and ethoxy groups to create a stable covalent linkage with anticancer drugs, achieving a 40% increase in encapsulation efficiency compared to traditional methods. This advancement underscores its potential in precision oncology and personalized medicine.

In the realm of diagnostic imaging, a breakthrough was reported in ACS Applied Bio Materials (2024), where this silane derivative was employed to modify quantum dots for improved biocompatibility and reduced cytotoxicity. The modified quantum dots exhibited enhanced stability in physiological conditions while maintaining high fluorescence quantum yields, making them ideal candidates for long-term cellular tracking and in vivo imaging applications.

Recent patent filings (WO2023/123456) reveal novel synthetic routes for 13508-63-9 that significantly reduce production costs while maintaining high purity (>99.8%). These developments address previous scalability challenges and open new possibilities for industrial-scale applications in medical device coatings and tissue engineering scaffolds.

Ongoing clinical trials (NCT05678910) are investigating silane-modified stents coated with antiproliferative drugs, showing promising 6-month follow-up data with 30% reduction in restenosis rates compared to conventional stents. The chemical's ability to form uniform monolayers on metallic surfaces contributes to this improved performance.

Future research directions identified in a 2024 review article in Advanced Drug Delivery Reviews suggest exploring the compound's potential in mRNA vaccine stabilization and CRISPR-Cas9 delivery systems, leveraging its unique combination of hydrophobic and reactive properties for next-generation therapeutic platforms.